5-amino-1-(3,5-dichlorophenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one

• IUPAC Name: 5-amino-1-(3,5-dichlorophenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one
• InChI: InChI=1S/C18H14Cl2N4O/c1-9-2-3-13-14(4-9)23-18(22-13)16-15(25)8-24(17(16)21)12-6-10(19)5-11(20)7-12/h2-7H,8,21H2,1H3,(H,22,23)
• InChI Key: AUZNJKNEICPTMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=C(N(CC3=O)C4=CC(=CC(=C4)Cl)Cl)N
• Molecular Formula: C18H14Cl2N4O
• Molecular Weight: 373.2 g/mol

Description

5-amino-1-(3,5-dichlorophenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of 5-amino-1-(3,5-dichlorophenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one typically involves large-scale chemical synthesis processes. These methods are designed to maximize yield and minimize impurities, ensuring the compound’s suitability for various applications.

Chemical Reactions Analysis

Types of Reactions

5-amino-1-(3,5-dichlorophenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in the reactions of 5-amino-1-(3,5-dichlorophenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve the desired products.

Major Products Formed

The major products formed from the reactions of 5-amino-1-(3,5-dichlorophenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one depend on the specific reaction conditions and reagents used. These products are typically characterized using analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

5-amino-1-(3,5-dichlorophenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic effects and mechanisms of action.

Industry: It is utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of 5-amino-1-(3,5-dichlorophenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the compound’s structure and properties. Detailed studies are conducted to elucidate the exact mechanisms and pathways involved.

Comparison with Similar Compounds

5-amino-1-(3,5-dichlorophenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

CID 2632: Known for its antibacterial properties.

CID 6540461: Studied for its potential therapeutic effects.

CID 5362065: Used in various chemical synthesis processes.

CID 5479530: Investigated for its biological activities.

Each of these compounds has distinct properties and applications, making 5-amino-1-(3,5-dichlorophenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one unique in its own right.